Cas no 255714-11-5 (2-Butenoic acid, 2-methyl-, 3,7-dimethyl-6-octenyl ester)

• Product name: 2-Butenoic acid, 2-methyl-, 3,7-dimethyl-6-octenyl ester
• CAS No: 255714-11-5
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 1423356
• PubChem ID: 90592

2-Butenoic acid, 2-methyl-, 3,7-dimethyl-6-octenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-methyl-, 3,7-dimethyl-6-octenyl ester
• 3,7-dimethyloct-6-enyl (E)-2-methylbut-2-enoate,3,7-dimethyloct-6-enyl 2-methylidenebutanoate
• 3,7-dimethyloct-6-enyl 2-methylbut-2-enoate
• 3,7-dimethyloct-6-en-1-yl 2-methylbut-2-enoate
• DTXSID3047556
• (E)-citronellyl tiglate
• CHEMBL3184967
• 255714-11-5
• 2-Butenoic acid, 2-methyl-, 3,7-dimethyl-6-octenyl ester, (2E)-

• Inchi： InChI=1S/C15H26O2/c1-6-14(5)15(16)17-11-10-13(4)9-7-8-12(2)3/h6,8,13H,7,9-11H2,1-5H3
• InChI Key： UCFQYMKLDPWFHZ-UHFFFAOYSA-N
• SMILES： CC=C(C)C(=O)OCCC(C)CCC=C(C)C

Computed Properties

• Exact Mass: 238.193280068g/mol
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų